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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

nickel-silicon (Ni-Si) alloys, with a focus on the core thermodynamic data, experimental

methodologies for their determination, and the fundamental relationships governing phase

stability and formation. This document is intended to serve as a valuable resource for

professionals in materials science, chemistry, and related fields.

Thermodynamic Data of Nickel Silicide Phases
The nickel-silicon system is characterized by the formation of several stable intermetallic

compounds, each with distinct thermodynamic properties. A consistent set of thermodynamic

data for the key nickel silicide phases is crucial for understanding and predicting their behavior

in various applications. The following tables summarize the standard enthalpy of formation

(ΔfH°), standard entropy of formation (ΔfS°), calculated standard Gibbs free energy of

formation (ΔfG°), and heat capacity (Cp) for the major nickel silicide phases.

Table 1: Enthalpy and Entropy of Formation of Nickel Silicides
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Phase Formula ΔfH° (kJ/mol) ΔfS° (J/mol·K)

Nickel Disilicide NiSi₂ -88.0 -1.5

Nickel Monosilicide NiSi -84.8 -0.1

- Ni₃Si₂ -214.1 -2.1

Orthorhombic Nickel

Silicide
δ-Ni₂Si -140.7 -1.1

- Ni₅Si₂ -345.2 -3.7

- γ-Ni₃₁Si₁₂ - -

- Ni₃Si -152.0 -4.0

Data sourced from a critical assessment and optimization of experimental data. Note: Data for

γ-Ni₃₁Si₁₂ is not consistently reported in the literature.

Table 2: Calculated Standard Gibbs Free Energy of Formation and Heat Capacity of Nickel

Silicides

Phase Formula
ΔfG° at 298.15 K
(kJ/mol)

Cp (J/mol·K)

Nickel Disilicide NiSi₂ -87.55 Not available

Nickel Monosilicide NiSi -84.77 45.9 (approx.)

- Ni₃Si₂ -213.47 Not available

Orthorhombic Nickel

Silicide
δ-Ni₂Si -140.37 70.0 (approx.)

- Ni₅Si₂ -344.09 Not available

- γ-Ni₃₁Si₁₂ Not available Not available

- Ni₃Si -150.81 Not available
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ΔfG° values were calculated using the formula ΔfG° = ΔfH° - TΔfS°, with T = 298.15 K. Heat

capacity data for NiSi and δ-Ni₂Si are approximate values derived from experimental

measurements.[1]

Experimental Protocols for Thermodynamic
Property Determination
The accurate determination of the thermodynamic properties of Ni-Si alloys relies on precise

experimental techniques. The following sections detail the methodologies for key experiments.

Solid-State Synthesis of Nickel Silicides
A common method for preparing bulk nickel silicide samples for thermodynamic measurements

is through solid-state reaction.

Methodology:

Powder Preparation: High-purity nickel (Ni) and silicon (Si) powders of fine particle size are

selected.

Mixing: The powders are weighed and mixed in the desired stoichiometric ratios (e.g., 2:1 for

Ni₂Si, 1:1 for NiSi). Mixing is typically performed in an inert atmosphere (e.g., inside a

glovebox filled with argon) to prevent oxidation. A ball mill can be used for thorough

homogenization.

Compaction: The mixed powder is uniaxially or isostatically pressed into pellets to ensure

good particle-to-particle contact.

Sintering/Annealing: The pellets are placed in an alumina or quartz crucible and heated in a

tube furnace under a controlled atmosphere (e.g., flowing argon or vacuum). The annealing

temperature and duration are critical parameters that depend on the target silicide phase.

For example, the formation of Ni₂Si is typically observed at lower temperatures (around 200-

350°C), while NiSi forms at higher temperatures (around 350-750°C).[2]

Characterization: After cooling, the synthesized samples are characterized using techniques

such as X-ray diffraction (XRD) to confirm the phase purity and scanning electron
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microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDS) to analyze the

microstructure and composition.

Solution Calorimetry for Enthalpy of Formation
Solution calorimetry is a powerful technique for determining the enthalpy of formation of

intermetallic compounds. The method involves measuring the heat of dissolution of the

compound and its constituent elements in a suitable solvent.

Methodology:

Calorimeter Setup: A high-temperature solution calorimeter, often of the Calvet type, is used.

The calorimeter consists of a solvent bath (e.g., a molten metal like tin or aluminum)

maintained at a constant high temperature.[1]

Calibration: The heat capacity of the calorimeter is determined by dropping a known mass of

a standard material (e.g., pure aluminum) from room temperature into the molten solvent and

measuring the resulting heat effect.

Dissolution of Constituent Elements: A mechanical mixture of pure nickel and silicon powders

in the stoichiometric ratio of the desired silicide is dropped from room temperature into the

molten solvent. The heat of dissolution is measured.

Dissolution of the Silicide Compound: A sample of the pre-synthesized nickel silicide

compound is dropped from room temperature into the molten solvent, and the heat of

dissolution is measured.

Calculation of Enthalpy of Formation: The enthalpy of formation (ΔfH°) at room temperature

is calculated based on Hess's law, by subtracting the heat of dissolution of the compound

from the sum of the heats of dissolution of the constituent elements, taking into account the

stoichiometry.

Electromotive Force (EMF) Method for Gibbs Free
Energy
The electromotive force (EMF) method provides a direct measurement of the Gibbs free energy

of a component in an alloy. By measuring the EMF of a concentration cell as a function of
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temperature, other thermodynamic quantities like entropy and enthalpy can also be derived.

Methodology:

Electrochemical Cell Construction: A concentration cell is constructed. For the Ni-Si system,

a possible cell configuration could be: Ni (pure solid) | Molten Salt Electrolyte with Ni²⁺ ions |

Ni-Si Alloy (solid or liquid)

Working Electrode: The Ni-Si alloy of a specific composition.

Reference Electrode: Pure nickel.

Electrolyte: A molten salt capable of conducting Ni²⁺ ions is required. While specific

electrolytes for the Ni-Si system are not extensively documented in the readily available

literature, suitable candidates could include molten fluoride mixtures like FLiNaK (LiF-NaF-

KF eutectic) containing a small amount of NiF₂.[3] The choice of electrolyte is critical and

must be chemically stable with both electrodes.

EMF Measurement: The cell is placed in a furnace with precise temperature control. The

EMF (voltage) between the working and reference electrodes is measured at various

constant temperatures using a high-impedance voltmeter. Measurements are taken once the

cell has reached thermal and electrochemical equilibrium at each temperature.

Calculation of Thermodynamic Properties:

The partial Gibbs free energy of nickel (ΔG'Ni) in the alloy is calculated from the measured

EMF (E) using the Nernst equation: ΔG'Ni = -nFE where 'n' is the number of electrons

transferred in the cell reaction (for Ni²⁺, n=2) and 'F' is the Faraday constant.

The activity of nickel (aNi) can then be determined.

By measuring the EMF as a function of temperature, the partial entropy of nickel (ΔS'Ni)

can be calculated from the temperature derivative of the EMF.

The partial enthalpy of nickel (ΔH'Ni) can then be determined using the Gibbs-Helmholtz

equation.
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Integral thermodynamic properties for the alloy can be obtained by integrating the partial

properties across the desired composition range using the Gibbs-Duhem equation.

Visualizations of Key Processes
Experimental Workflow for Thermodynamic Property
Determination
The following diagram illustrates a typical workflow for the synthesis and thermodynamic

characterization of nickel-silicon alloys.
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Experimental workflow for Ni-Si alloys.

Sequential Phase Formation in Ni-Si Solid-State
Reaction
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During the solid-state reaction between a thin film of nickel and a silicon substrate, a sequence

of nickel silicide phases typically forms as the annealing temperature is increased. This

sequential formation is a key aspect of the Ni-Si system's behavior.

δ-Ni₂Si NiSi ~350-750°C NiSi₂ >750°C

Click to download full resolution via product page

Sequential formation of nickel silicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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